Cas no 2680700-94-9 (7-(prop-2-en-1-yloxy)carbonyl-5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylic acid)

• Product Name: 7-(prop-2-en-1-yloxy)carbonyl-5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylic acid
• CAS No: 2680700-94-9
• MF: C₁₃H₁₄N₂O₄
• MW: 262.261263370514
• CID: 5648306
• PubChem ID: 165909505
• Update Time: 2025-05-20

7-(prop-2-en-1-yloxy)carbonyl-5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28281203
• 7-[(prop-2-en-1-yloxy)carbonyl]-5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylic acid
• 2680700-94-9
• 7-(prop-2-en-1-yloxy)carbonyl-5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylic acid

• Inchi： 1S/C13H14N2O4/c1-2-5-19-13(18)15-4-3-9-6-10(12(16)17)7-14-11(9)8-15/h2,6-7H,1,3-5,8H2,(H,16,17)
• InChI Key： CBCUZCSJAFFGOH-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1CC2C(=CC(C(=O)O)=CN=2)CC1)=O

Computed Properties

• Exact Mass: 262.09535693g/mol
• Monoisotopic Mass: 262.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 79.7Ų

Additional information on 7-(prop-2-en-1-yloxy)carbonyl-5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylic acid

Comprehensive Overview of 7-(prop-2-en-1-yloxy)carbonyl-5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylic acid (CAS No. 2680700-94-9)

The compound 7-(prop-2-en-1-yloxy)carbonyl-5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylic acid (CAS No. 2680700-94-9) is a chemically synthesized derivative of the 1,7-naphthyridine scaffold, a heterocyclic structure widely recognized for its pharmacological potential. This molecule features a prop-2-en-1-yloxy carbonyl group attached to the tetrahydro-1,7-naphthyridine core, enhancing its reactivity and utility in medicinal chemistry. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and neurological disorders.

In recent years, the demand for novel heterocyclic compounds like 7-(prop-2-en-1-yloxy)carbonyl-5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylic acid has surged, driven by advancements in structure-activity relationship (SAR) studies. The compound’s unique carboxylic acid moiety allows for further derivatization, making it a versatile intermediate in the synthesis of bioactive molecules. Its CAS No. 2680700-94-9 is frequently searched in academic and industrial databases, reflecting its growing relevance in high-throughput screening and fragment-based drug design.

One of the key trends in pharmaceutical research is the exploration of small molecule modulators for GPCRs (G-protein-coupled receptors) and kinases. The 1,7-naphthyridine core of this compound aligns with these interests, as it mimics privileged scaffolds found in FDA-approved drugs. Scientists are investigating whether 7-(prop-2-en-1-yloxy)carbonyl-5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylic acid can serve as a precursor for allosteric inhibitors or proteolysis-targeting chimeras (PROTACs), which are hot topics in targeted protein degradation therapies.

From a synthetic chemistry perspective, the prop-2-en-1-yloxy carbonyl group in this compound offers opportunities for click chemistry applications, enabling rapid conjugation with other biomolecules. This property is particularly valuable in bioconjugation and prodrug development, where modularity and selectivity are critical. The compound’s carboxylic acid functionality also facilitates salt formation, improving solubility for formulation optimization—a common challenge in preclinical development.

Environmental and green chemistry considerations are increasingly influencing compound selection in drug discovery. 7-(prop-2-en-1-yloxy)carbonyl-5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylic acid is amenable to sustainable synthesis routes, such as catalytic hydrogenation or microwave-assisted reactions, reducing waste and energy consumption. These attributes align with the pharmaceutical industry’s shift toward green solvents and atom-economical processes.

In summary, 7-(prop-2-en-1-yloxy)carbonyl-5,6,7,8-tetrahydro-1,7-naphthyridine-3-carboxylic acid (CAS No. 2680700-94-9) represents a promising candidate for multidisciplinary research, bridging medicinal chemistry, chemical biology, and materials science. Its structural features and adaptability position it at the forefront of innovations in drug discovery and biomolecular engineering.